Cas no 1286274-56-3 (Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride)

• Product Name: Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride
• CAS No: 1286274-56-3
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 4788240
• Update Time: 2025-05-22

Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride

• Inchi： 1S/C14H18N2O3.ClH/c1-19-14(18)11-4-2-3-10(9-11)13(17)16-7-5-12(15)6-8-16;/h2-4,9,12H,5-8,15H2,1H3;1H
• InChI Key： IRJRCOSKKBJOGU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(C(=O)OC)C=1)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 72.6

Additional information on Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride

Comprehensive Overview of Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride (CAS No. 1286274-56-3)

Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride (CAS No. 1286274-56-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 4-aminopiperidine moiety and benzoate ester functional group, serves as a versatile intermediate in drug discovery. Its molecular structure combines a piperidine ring with an aromatic carboxylate, making it valuable for modulating biological activity. Researchers often explore its potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.

The compound’s CAS No. 1286274-56-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis protocols, solubility, and stability under various pH conditions. Recent studies highlight its role in optimizing bioavailability and blood-brain barrier penetration, addressing key challenges in CNS drug development. Additionally, its hydrochloride salt form enhances solubility, a critical factor for in vivo applications.

In the context of AI-driven drug design, Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride exemplifies how computational tools predict molecular interactions and ADMET properties. Searches for “piperidine derivatives in drug discovery” or “carboxylate ester pharmacokinetics” often lead to discussions about this compound. Its structural flexibility allows for derivatization, enabling researchers to fine-tune selectivity and potency against specific targets like kinases or neurotransmitter receptors.

From a synthetic chemistry perspective, the compound’s amide bond formation and ester hydrolysis are topics of interest. Laboratories prioritize scalable synthesis routes and green chemistry adaptations to reduce environmental impact. Queries such as “microwave-assisted synthesis of piperidine carboxamides” or “HPLC purification of aromatic esters” underscore practical concerns in its production. Moreover, its crystalline properties are studied for co-crystallization techniques to improve drug formulations.

The pharmacological potential of CAS No. 1286274-56-3 extends to neurodegenerative disease research, where its amine group facilitates interactions with tau protein aggregations or amyloid-beta plaques. This aligns with trending searches on “small molecules for Alzheimer’s therapy”. Its logP value and hydrogen bonding capacity are also analyzed in QSAR models, demonstrating its utility in rational drug design.

In summary, Methyl 3-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride represents a multifaceted tool for modern drug development. Its CAS No. 1286274-56-3 serves as a gateway to exploring structure-activity relationships and therapeutic innovations, resonating with both academic and industrial research priorities.